1-[Hydroxy(phenyl)methyl]cyclopentanol

• CAS No.: 4176-76-5
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-[hydroxy(phenyl)methyl]cyclopentan-1-ol
• InChI: InChI=1S/C12H16O2/c13-11(10-6-2-1-3-7-10)12(14)8-4-5-9-12/h1-3,6-7,11,13-14H,4-5,8-9H2
• InChI Key: VIZSMSDSGZGXRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C(C2=CC=CC=C2)O)O

Description

1-[Hydroxy(phenyl)methyl]cyclopentanol is an organic compound with the molecular formula C12H16O2 It contains a cyclopentane ring substituted with a hydroxyl group and a phenylmethyl group

Preparation Methods

The synthesis of 1-[Hydroxy(phenyl)methyl]cyclopentanol can be achieved through several routes. One common method involves the reaction of cyclopentanone with benzyl alcohol in the presence of a catalyst. The reaction conditions typically include a temperature range of 60-80°C and a reaction time of 4-6 hours. Industrial production methods may involve the use of continuous flow reactors to optimize yield and efficiency.

Chemical Reactions Analysis

1-[Hydroxy(phenyl)methyl]cyclopentanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups through reactions with reagents like thionyl chloride or phosphorus tribromide.

Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like dichloromethane or ethanol, and temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include cyclopentanone derivatives, benzyl alcohol derivatives, and various substituted cyclopentanes.

Scientific Research Applications

1-[Hydroxy(phenyl)methyl]cyclopentanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a starting material for the preparation of various derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It is used in the production of perfumes, flavors, and other fine chemicals due to its unique structural properties.

Mechanism of Action

The mechanism of action of 1-[Hydroxy(phenyl)methyl]cyclopentanol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, affecting their structure and function. The phenylmethyl group can interact with hydrophobic regions of proteins and enzymes, modulating their activity. These interactions can lead to various biological effects, including inhibition of enzyme activity, modulation of signal transduction pathways, and alteration of cellular processes.

Comparison with Similar Compounds

1-[Hydroxy(phenyl)methyl]cyclopentanol can be compared with other similar compounds, such as:

Cyclopentanol: A simpler compound with only a hydroxyl group attached to the cyclopentane ring.

Benzyl alcohol: Contains a phenylmethyl group attached to a hydroxyl group but lacks the cyclopentane ring.

Phenylcyclopentanol: Similar structure but with different substitution patterns on the cyclopentane ring.

The uniqueness of this compound lies in its combination of a cyclopentane ring, a hydroxyl group, and a phenylmethyl group, which imparts distinct chemical and biological properties.